3-BENZAMIDO-N-(2H-1,3-BENZODIOXOL-5-YL)BENZAMIDE

• IUPAC Name: 3-benzamido-N-(1,3-benzodioxol-5-yl)benzamide
• InChI: InChI=1S/C21H16N2O4/c24-20(14-5-2-1-3-6-14)22-16-8-4-7-15(11-16)21(25)23-17-9-10-18-19(12-17)27-13-26-18/h1-12H,13H2,(H,22,24)(H,23,25)
• InChI Key: MPMJPGOITORKJE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol

Description

3-BENZAMIDO-N-(2H-1,3-BENZODIOXOL-5-YL)BENZAMIDE is an organic compound belonging to the class of benzamides. These compounds are characterized by the presence of a carboxamido substituent attached to a benzene ring . The compound’s structure includes a benzodioxole moiety, which is a fused ring system containing both benzene and dioxole rings.

Preparation Methods

The synthesis of 3-BENZAMIDO-N-(2H-1,3-BENZODIOXOL-5-YL)BENZAMIDE typically involves the reaction of benzamides with benzodioxole derivatives under specific conditions. The preparation methods can vary, but generally include:

Synthetic Routes: The compound can be synthesized through the reaction of benzamides with benzodioxole derivatives in the presence of a suitable catalyst and solvent. The reaction conditions, such as temperature and pressure, are optimized to achieve high yields.

Industrial Production Methods: Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

3-BENZAMIDO-N-(2H-1,3-BENZODIOXOL-5-Y